Cas no 1806826-31-2 (2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile)

• Product Name: 2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile
• CAS No: 1806826-31-2
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4855333
• Update Time: 2025-10-28

2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H9F2N3/c1-5-4-6(2-3-12)7(8(10)11)9(13)14-5/h4,8H,2H2,1H3,(H2,13,14)
• InChI Key： KSKZDRVJJDJZLJ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C)=CC=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile

Professional Introduction to 2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1806826-31-2)

2-Amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile, with the CAS number 1806826-31-2, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a methyl group, and an acetonitrile moiety, makes it a versatile building block for synthesizing more complex molecules.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring itself is highly versatile and can be modified in numerous ways to achieve specific pharmacological properties. In particular, the amino group at the 2-position and the difluoromethyl group at the 3-position introduce significant electronic and steric effects that can influence the compound's reactivity and biological activity. The methyl group at the 6-position further contributes to the molecule's complexity, while the acetonitrile group at the 4-position provides a site for further functionalization.

Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the metabolic stability, lipophilicity, and binding affinity of a molecule. In the case of 2-amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile, the two fluorine atoms in the difluoromethyl group are particularly notable. They can enhance the compound's resistance to metabolic degradation by enzymes such as cytochrome P450, thereby increasing its bioavailability.

The compound has shown promise in various preclinical studies as a precursor for more complex pharmacophores. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of an amino group and a difluoromethyl group can create a highly reactive site for further chemical modifications, allowing researchers to fine-tune the properties of their target molecules.

In addition to its applications in drug development, 2-amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalysis and coordination chemistry. The presence of multiple functional groups provides multiple coordination sites, enabling the design of complex supramolecular structures.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps often include nucleophilic substitution reactions to introduce the amino and difluoromethyl groups, followed by alkylation or acylation to incorporate the methyl and acetonitrile moieties. Advanced synthetic techniques such as cross-coupling reactions can also be employed to achieve higher yields and purities.

The safety profile of 2-amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile is another critical aspect that has been extensively studied. While it does not fall under any hazardous or restricted categories, proper handling procedures must still be followed to ensure safe laboratory practices. Researchers should use standard personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, adequate ventilation should be maintained to prevent inhalation exposure.

The environmental impact of this compound is also an area of interest. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Biocatalysis and flow chemistry are among the emerging technologies that hold promise for more sustainable production methods.

In conclusion, 2-amino-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1806826-31-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity allow for diverse applications in catalysis and coordination chemistry. Continued research into its synthesis, applications, and safety profile will further enhance its utility in scientific endeavors.